2’, 3’-Di-O-acetyl-5’-Deoxy-5-Fluoro-N4-(Pentoxycarbonxyl)-Cytidine
2’, 3’-Di-O-acetyl-5’-Deoxy-5-Fluoro-N4-(Pentoxycarbonxyl)-Cytidine
A metabolite of Capecitabine.
Brand Name:
Vulcanchem
CAS No.:
162204-20-8
VCID:
VC0193527
InChI:
InChI=1S/C19H26FN3O8/c1-5-6-7-8-28-19(27)22-16-13(20)9-23(18(26)21-16)17-15(31-12(4)25)14(10(2)29-17)30-11(3)24/h9-10,14-15,17H,5-8H2,1-4H3,(H,21,22,26,27)/t10-,14-,15-,17-/m1/s1
SMILES:
CCCCCOC(=O)NC1=NC(=O)N(C=C1F)C2C(C(C(O2)C)OC(=O)C)OC(=O)C
Molecular Formula:
C19H26FN3O8
Molecular Weight:
443.43
2’, 3’-Di-O-acetyl-5’-Deoxy-5-Fluoro-N4-(Pentoxycarbonxyl)-Cytidine
CAS No.: 162204-20-8
Impurities
VCID: VC0193527
Molecular Formula: C19H26FN3O8
Molecular Weight: 443.43
Purity: > 95%
CAS No. | 162204-20-8 |
---|---|
Product Name | 2’, 3’-Di-O-acetyl-5’-Deoxy-5-Fluoro-N4-(Pentoxycarbonxyl)-Cytidine |
Molecular Formula | C19H26FN3O8 |
Molecular Weight | 443.43 |
IUPAC Name | [(2R,3R,4R,5R)-4-acetyloxy-5-[5-fluoro-2-oxo-4-(pentoxycarbonylamino)pyrimidin-1-yl]-2-methyloxolan-3-yl] acetate |
Standard InChI | InChI=1S/C19H26FN3O8/c1-5-6-7-8-28-19(27)22-16-13(20)9-23(18(26)21-16)17-15(31-12(4)25)14(10(2)29-17)30-11(3)24/h9-10,14-15,17H,5-8H2,1-4H3,(H,21,22,26,27)/t10-,14-,15-,17-/m1/s1 |
SMILES | CCCCCOC(=O)NC1=NC(=O)N(C=C1F)C2C(C(C(O2)C)OC(=O)C)OC(=O)C |
Appearance | White to Off-White Solid |
Melting Point | 100-102˚C |
Description | A metabolite of Capecitabine. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 5’-Deoxy-5-fluoro-N-[(pentyloxy)carbonyl]cytidine 2’,3’-Diacetate; [1-(2,3-Di-O-acetyl-5-deoxy-β-D-ribofuranosyl)-5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl]carbamic Acid Pentyl Ester; 2’,3’-Di-O-acetylcapecitabine |
PubChem Compound | 46243729 |
Last Modified | Nov 11 2021 |
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